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Compound of Interest

Compound Name: (+-)-Tetramisole

Cat. No.: B1196661

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety protocols,
operational guidance, and disposal plans for (+-)-Tetramisole, ensuring the well-being of
laboratory personnel and compliance with safety standards.

Quantitative Data Summary

The following table summarizes key quantitative data for (+-)-Tetramisole hydrochloride,
providing a quick reference for its physical and toxicological properties.
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Property Value Reference
Molecular Formula C11H12N2S-HCI [1112]
Molecular Weight 240.75 g/mol [2][3]

White to almost white
Appearance ) [2][4]
crystalline powder

Melting Point 259 - 261 °C [2]
Solubility in Water 21 g/100 mL (20°C) [1]
Oral LD50 (Rat) 480 mg/kg [1]
Subcutaneous LD50 (Rat) 130 mg/kg [1]
Intravenous LD50 (Rat) 24 mg/kg [1]
Intraperitoneal LD50 (Mouse) 34 mg/kg [1]

Occupational Exposure Limits

(PEL. TWA) Not established [5161[7]

Hazard Identification and Personal Protective Equipment
(PPE)

(+-)-Tetramisole is classified as toxic and is harmful if swallowed.[1][4] It can cause skin, eye,
and respiratory tract irritation.[4][5] Due to the absence of established occupational exposure
limits, it is crucial to minimize exposure through engineering controls and appropriate PPE.

Engineering Controls:

¢ Always handle (+-)-Tetramisole in a well-ventilated area.[3][5][6]

» Use of a chemical fume hood is highly recommended to keep airborne concentrations low.[4]
» Facilities should be equipped with an eyewash station and a safety shower.[4][7]

Required Personal Protective Equipment:
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical goggles

To protect against splashes
and dust particles.[3][4][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact.
Gloves should be inspected
before use and changed

frequently.[3][8]

Body Protection

Laboratory coat or protective

clothing

To prevent contamination of

personal clothing.[3][4]

Respiratory Protection

NIOSH-approved respirator

Required when handling
outside of a fume hood or
when there is a risk of

generating dust.[9]

Operational Plan for Handling (+-)-Tetramisole

This step-by-step guide outlines the procedural workflow for the safe handling of (+-)-

Tetramisole from receipt to disposal.

Preparation and Pre-handling Checklist

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for (+-)-Tetramisole.

Assemble PPE: Ensure all required PPE is available, in good condition, and worn correctly.

Prepare Work Area: Designate a specific area for handling, preferably within a chemical

fume hood. Ensure the area is clean and uncluttered.

Emergency Preparedness: Locate the nearest eyewash station, safety shower, and fire

extinguisher. Have a spill kit readily accessible.

Handling and Experimental Use
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e Weighing and Transfer:

o Handle as a solid to avoid generating dust.

o If weighing is necessary, do so in a fume hood or a ventilated balance enclosure.

o Use appropriate tools (e.g., spatula, weigh paper) to minimize dust creation.
» Solution Preparation:

o When dissolving, add the solid to the solvent slowly to avoid splashing.

o If the solution needs to be heated, do so in a controlled manner within the fume hood.
e General Handling:

o Avoid all personal contact, including inhalation of dust or aerosols.[10]

o Do not eat, drink, or smoke in the handling area.[5][6]

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][6]

Spill and Emergency Procedures

e Minor Spills (Solid):
o Restrict access to the area.

o Wearing appropriate PPE, gently sweep or vacuum the spilled solid.[10] Use a vacuum
cleaner equipped with a HEPA filter.[9]

o Avoid dry sweeping that could generate dust; slightly dampen the material with water if
necessary.[9]

o Place the collected material into a sealed, labeled container for hazardous waste disposal.
[10]

o Clean the spill area with soap and water.
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e Major Spills:
o Evacuate the area immediately and move upwind.[10]
o Alert others in the vicinity and notify the appropriate emergency response team.[10]
o Prevent entry into the affected area.
o Provide the emergency responders with the location and nature of the hazard.[10]
e Personal Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water
for at least 15 minutes. Seek medical aid.[4]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]

Disposal Plan

All (+-)-Tetramisole waste is considered hazardous and must be disposed of accordingly.

Waste Segregation and Collection

o Solid Waste: Collect all unused (+-)-Tetramisole and any contaminated disposable materials
(e.g., gloves, weigh paper, paper towels) in a designated, sealed, and clearly labeled
hazardous waste container.

 Liquid Waste: Collect solutions containing (+-)-Tetramisole in a separate, sealed, and
labeled hazardous waste container.
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» Empty Containers: Empty containers may retain product residue. Puncture containers to
prevent reuse and dispose of them as hazardous waste.[10]

Disposal Method

» All waste must be handled in accordance with local, state, and federal regulations.[10]

e The primary disposal methods are through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing.[3][8]

e Do not dispose of (+-)-Tetramisole down the drain or in the regular trash.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of (+-)-

Tetramisole.
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Safe Handling and Disposal Workflow for (+-)-Tetramisole

Preparation
- Review SDS
- Assemble PPE
- Prepare Workspace

;

Handling & Use
- Weigh in Fume Hood
- Prepare Solutions
- Conduct Experiment

Minor Spill Procedure
- Restrict Area

- Clean with HEPA Vac
- Decontaminate

Major Spill Procedure
- Evacuate Area

- Alert Emergency Response

Waste Collection
- Segregate Solid & Liquid Waste
- Label Containers

Disposal
- Follow Regulations
- Use Licensed Vendor

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(+-)-Tetramisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196661#personal-protective-equipment-for-
handling-tetramisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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